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Compound of Interest

Compound Name: PLX647

Cat. No.: B1678903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PLX647 is a potent and highly specific dual inhibitor of FMS and KIT kinases, with IC50 values

of 28 nM and 16 nM, respectively.[1][2] It plays a crucial role in cancer and inflammation

research by targeting signaling pathways involved in the proliferation and survival of various

cell types, including macrophages and mast cells.[3][4] Accurate and consistent preparation of

PLX647 stock solutions is paramount for obtaining reliable and reproducible results in cell-

based assays. These application notes provide a detailed protocol for the preparation, storage,

and handling of PLX647 stock solutions for in vitro studies.

Physicochemical and Solubility Data
A thorough understanding of the physicochemical properties of PLX647 is essential for its

effective use in experimental settings. The following table summarizes key data for PLX647.
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Property Value Source

Molecular Formula C₂₁H₁₇F₃N₄ [2]

Molecular Weight 382.38 g/mol [2]

Appearance Crystalline solid

Storage (Solid) -20°C [2]

Purity ≥99% [1]

Solubility in DMSO ≥19.1 mg/mL [2]

Solubility in Ethanol
≥1.63 mg/mL (with gentle

warming and sonication)
[2]

Aqueous Solubility 14 µM [2]

Signaling Pathway Inhibition
PLX647 exerts its biological effects by inhibiting the FMS and KIT receptor tyrosine kinases.

This inhibition blocks the downstream signaling cascades that are crucial for the survival,

proliferation, and differentiation of specific cell lineages.[2][3]
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Figure 1: PLX647 inhibits FMS and KIT signaling pathways.

Experimental Protocol: Preparation of PLX647 Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of PLX647 in Dimethyl

Sulfoxide (DMSO).

Materials:

PLX647 powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Optional: 0.22 µm syringe filter compatible with DMSO

Procedure:
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Figure 2: Workflow for preparing PLX647 stock solution.
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Aseptic Technique: To prevent contamination, perform all steps under sterile conditions in a

laminar flow hood.

Equilibration: Before opening, allow the vial of PLX647 powder to equilibrate to room

temperature to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of PLX647 solid using a calibrated analytical

balance. To prepare 1 mL of a 10 mM stock solution, weigh out 3.824 mg of PLX647.

Dissolution: Transfer the weighed PLX647 to a sterile tube. Add the calculated volume of

high-purity DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution thoroughly until the PLX647 is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[1][5]

Sterilization (Optional): If required, the stock solution can be filter-sterilized using a 0.22 µm

syringe filter that is compatible with DMSO.[6][7]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, amber microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles and

exposure to light. Store the aliquots at -20°C for short-term storage or -80°C for long-term

storage.[1][6] The stock solution is stable for up to 2 years at -80°C and 1 year at -20°C.[1]

Preparation of Working Solutions
This protocol outlines the dilution of the 10 mM DMSO stock solution to final working

concentrations in cell culture medium.

Materials:

10 mM PLX647 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and tubes

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM PLX647 stock solution at room temperature.

Serial Dilution (Recommended): To ensure accurate final concentrations, it is advisable to

perform serial dilutions rather than a single large dilution. For example, to prepare a 10 µM

working solution from a 10 mM stock, first prepare an intermediate dilution (e.g., 1 mM or

100 µM) in cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed complete cell culture medium. For instance, to make 1 mL of a 10 µM working

solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mixing: Gently mix the final working solution by pipetting or inverting the tube.

Final DMSO Concentration: It is crucial to ensure that the final concentration of DMSO in the

cell culture medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[7][8]

Quality Control and Best Practices
Solubility Check: After preparing the stock solution, visually inspect it for any precipitation. If

precipitation occurs upon dilution into aqueous media, consider lowering the final

concentration or using a different formulation if compatible with your experimental setup.[9]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is critical to maintain its stability and activity.[1][9]

Vehicle Control: Always include a vehicle control (cell culture medium with the same final

concentration of DMSO as the experimental samples) in your experiments to account for any

effects of the solvent on cell viability and function.[7]

Stability: While stock solutions in DMSO are generally stable when stored properly, it is good

practice to prepare fresh working solutions for each experiment from a frozen aliquot.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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